BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2-
benzylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzylpyridine

Cat. No.: B1664053

An In-depth Technical Guide to 2-Benzylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Benzylpyridine is a heterocyclic aromatic compound with the chemical formula C12H11N.[1]
It consists of a pyridine ring substituted with a benzyl group at the second position. This
compound serves as a crucial intermediate in the synthesis of various pharmaceuticals,
agrochemicals, and specialty chemicals.[1] Its unique structural features, combining both a
pyridine and a benzene ring, impart a range of interesting physical and chemical properties,
making it a versatile building block in organic synthesis. This guide provides a comprehensive
overview of the core physical and chemical properties of 2-benzylpyridine, detailed
experimental protocols, and visualizations of relevant chemical processes.

Physical and Chemical Properties

2-Benzylpyridine is typically a colorless to pale yellow or brown liquid with a characteristic
aromatic odor.[1][2][3] It is stable under normal laboratory conditions and should be stored in a
cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing
agents.[4][5]

Quantitative Physical Properties
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The key physical properties of 2-benzylpyridine are summarized in the table below, providing

a consolidated reference for laboratory applications.

Property Value References
Molecular Formula Ci12H11N [11161[7]
Molecular Weight 169.22 g/mol [1][6]
Appearance Colorle-ss t.o light yellow or LI
brown liquid
Melting Point 8-10 °C [31[61[8]1[°]
Boiling Point 276-277 °C [11[3][6][8]
Density 1.054 g/mL at 25 °C [31[8][10]

Refractive Index

1.579 at 20 °C

[3](8]

Flash Point

125 °C (closed cup)

[6]19]

Vapor Pressure

0.00829 mmHg at 25 °C

[9]

Quantitative Chemical Properties

The chemical properties of 2-benzylpyridine are essential for its application in synthesis and

drug design.
Property Value References
pKa 5.13 at 25 °C [31[41[11][12]
LogP (Octanol/Water Partition
2.57-2.71 [31[6][11][13]

Coefficient)

Water Solubility

Insoluble to slightly soluble (~1
g/L at 20 °C)

[1I(2][3106][14]

Solubility in Organic Solvents

Soluble in ethanol, ether,
chloroform, DMSO, and

methanol

[2](3][14]
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Experimental Protocols
Synthesis of 2-(2,4-Dinitrobenzyl)pyridine

This protocol details the nitration of 2-benzylpyridine to synthesize 2-(2,4-
dinitrobenzyl)pyridine, a photochromic compound.[15]

Materials:

2-Benzylpyridine

e Fuming nitric acid

e Concentrated sulfuric acid

e Ice

e Sodium hydroxide solution (2 M)

o Diethyl ether

e Magnesium sulfate

o Ethanol

Decolorizing charcoal (optional)

Procedure:

In an ice bath, separately cool 3.2 mL of 2-benzylpyridine and 4.0 mL of fuming nitric acid.

In a 50 mL three-necked flask equipped with a reflux condenser, thermometer, dropping
funnel, and magnetic stirrer, place 20 mL of sulfuric acid.

Cool the sulfuric acid in an ice-salt bath to below 5 °C with stirring.

Add the cold 2-benzylpyridine dropwise, ensuring the temperature remains below 10 °C.
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e Subsequently, add the cold fuming nitric acid dropwise, maintaining the temperature below
10 °C.

o Replace the ice bath with a water bath and heat the mixture to 80 °C for 20 minutes with
continuous stirring.

o Carefully pour the reaction mixture onto approximately 200 g of crushed ice in a 1 L beaker.
» Rinse the reaction flask with about 40 mL of ice-water and add it to the beaker.
o Place the beaker in an ice bath and add a larger magnetic stir bar.

o While stirring gently, add 2 M sodium hydroxide solution dropwise until the mixture is strongly
alkaline (pH ~11).

 To the resulting milky yellow mixture, add 300 mL of diethyl ether and stir for an additional 15
minutes to extract the product.

o Transfer the mixture to a separatory funnel and separate the organic layer.

» Dry the organic layer over magnesium sulfate and filter it into a 500 mL round-bottomed
flask.

» Reduce the volume to 60 mL using a rotary evaporator without external heating.
e Cool the flask in ice and collect the precipitated product by vacuum filtration.
o Recrystallize the product from ethanol, using decolorizing charcoal if necessary.

o Record the yield, appearance, melting point, and spectroscopic data (IR, *H NMR, 13C NMR)
of the purified 2-(2,4-dinitrobenzyl)pyridine.

Purification of 2-Benzylpyridine

A general procedure for the purification of commercially available 2-benzylpyridine is as
follows:

Materials:
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2-Benzylpyridine (technical grade)

Sodium hydroxide (NaOH) pellets

Calcium oxide (CaO)

Distillation apparatus

Procedure:

Dry the 2-benzylpyridine over sodium hydroxide pellets for several days.

Decant the dried liquid into a distillation flask containing calcium oxide.

Distill the mixture under reduced pressure.

Collect the middle fraction, which is the purified 2-benzylpyridine.[4]

Visualizations
Synthesis of 2-(2,4-Dinitrobenzyl)pyridine

The following diagram illustrates the workflow for the synthesis of 2-(2,4-dinitrobenzyl)pyridine
from 2-benzylpyridine.
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Reactant Preparation
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Caption: Workflow for the synthesis of 2-(2,4-dinitrobenzyl)pyridine.
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General Purification Workflow for 2-Benzylpyridine

This diagram outlines the general steps for the purification of 2-benzylpyridine.

Crude 2-Benzylpyridine

Drying over NaOH

'

Distillation from CaO
(Reduced Pressure)

'

Collect Middle Fraction

Purified 2-Benzylpyridine

Click to download full resolution via product page

Caption: General purification workflow for 2-benzylpyridine.

Conclusion

2-Benzylpyridine is a valuable compound with a well-defined set of physical and chemical
properties that make it suitable for a wide range of applications in organic synthesis and
medicinal chemistry. This guide has provided a detailed summary of these properties, along
with a practical experimental protocol for one of its key reactions and a general purification
scheme. The provided visualizations offer a clear and concise representation of these
processes, intended to aid researchers and professionals in their work with this versatile
molecule. Further research into the biological activities of 2-benzylpyridine derivatives may
open up new avenues for its application in drug discovery and development.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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